Cas no 73664-62-7 (sodium ({(1Z)-[2-(trifluoromethyl)phenyl]methylidene}amino)oxidanide)

sodium ({(1Z)-[2-(trifluoromethyl)phenyl]methylidene}amino)oxidanide structure
73664-62-7 structure
Product Name:sodium ({(1Z)-[2-(trifluoromethyl)phenyl]methylidene}amino)oxidanide
CAS No:73664-62-7
MF:C8H5F3NNaO
MW:211.116383314133
CID:1761785
PubChem ID:23704122
Update Time:2025-04-21

sodium ({(1Z)-[2-(trifluoromethyl)phenyl]methylidene}amino)oxidanide Chemical and Physical Properties

Names and Identifiers

    • sodium ({(1Z)-[2-(trifluoromethyl)phenyl]methylidene}amino)oxidanide
    • o-Trifluoromethylbenzaldehyde O-sodio oxime
    • sodium,(Z)-N-oxido-1-[2-(trifluoromethyl)phenyl]methanimine
    • o-Trifluoromethylbenzaldoxime-sodium salt
    • 73664-62-7
    • BENZALDEHYDE, o-TRIFLUOROMETHYL-, OXIME, SODIUM SALT
    • Inchi: 1S/C8H6F3NO.Na/c9-8(10,11)7-4-2-1-3-6(7)5-12-13;/h1-5,13H;/q;+1/p-1/b12-5-;
    • InChI Key: OFMBCXYVBQAQGV-UHPXVVQNSA-M
    • SMILES: [Na+].FC(C1C=CC=CC=1/C=N\[O-])(F)F

Computed Properties

  • Exact Mass: 211.02209255g/mol
  • Monoisotopic Mass: 211.02209255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.4Ų
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